Cas no 1355233-87-2 (6-Chloro-5-(1-methyl-1H-benzoimidazol-2-yl)-pyridazine-3-carboxylic acid)

• Product Name: 6-Chloro-5-(1-methyl-1H-benzoimidazol-2-yl)-pyridazine-3-carboxylic acid
• CAS No: 1355233-87-2
• MF: C₁₃H₉ClN₄O₂
• MW: 288.689161062241
• CID: 5150008
• Update Time: 2025-06-08

6-Chloro-5-(1-methyl-1H-benzoimidazol-2-yl)-pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(1-methyl-1H-benzoimidazol-2-yl)-pyridazine-3-carboxylic acid
• 3-Pyridazinecarboxylic acid, 6-chloro-5-(1-methyl-1H-benzimidazol-2-yl)-

• Inchi： 1S/C13H9ClN4O2/c1-18-10-5-3-2-4-8(10)15-12(18)7-6-9(13(19)20)16-17-11(7)14/h2-6H,1H3,(H,19,20)
• InChI Key： DLKXXKRZZYSDBW-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NN=C(Cl)C(C2N(C)C3=CC=CC=C3N=2)=C1

Additional information on 6-Chloro-5-(1-methyl-1H-benzoimidazol-2-yl)-pyridazine-3-carboxylic acid

Introduction to 6-Chloro-5-(1-methyl-1H-benzoimidazol-2-yl)-pyridazine-3-carboxylic acid (CAS No. 1355233-87-2)

6-Chloro-5-(1-methyl-1H-benzoimidazol-2-yl)-pyridazine-3-carboxylic acid, identified by its CAS number 1355233-87-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridazine class of heterocyclic aromatic structures, characterized by a six-membered ring containing two adjacent nitrogen atoms. The presence of a chloro substituent at the 6-position and a benzoimidazole moiety at the 5-position introduces unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The structural framework of 6-Chloro-5-(1-methyl-1H-benzoimidazol-2-yl)-pyridazine-3-carboxylic acid combines the inherent bioactivity of pyridazine derivatives with the enhanced pharmacological potential of benzoimidazole scaffolds. Pyridazine compounds have been widely studied for their role in modulating enzyme activity and receptor binding, while benzoimidazoles are known for their antimicrobial, antiviral, and anti-inflammatory properties. The integration of these two functional groups in 6-Chloro-5-(1-methyl-1H-benzoimidazol-2-yl)-pyridazine-3-carboxylic acid suggests a multifaceted pharmacological profile, which could be exploited in the design of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The benzoimidazole moiety, in particular, has been extensively investigated for its ability to interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated that benzoimidazole derivatives can exhibit potent inhibitory effects on various kinases and metabolic enzymes, making them valuable tools in oncology and inflammatory disease research. The incorporation of a methyl group at the 1-position of the benzoimidazole ring further modulates its electronic properties, potentially enhancing binding affinity and selectivity.

The chloro substituent at the 6-position of the pyridazine ring in 6-Chloro-5-(1-methyl-1H-benzoimidazol-2-yl)-pyridazine-3-carboxylic acid plays a crucial role in determining its reactivity and pharmacokinetic behavior. Chloro groups are commonly found in active pharmaceutical ingredients (APIs) due to their ability to participate in hydrogen bonding interactions and influence metabolic stability. Additionally, they can serve as leaving groups in nucleophilic substitution reactions, facilitating further chemical modifications. This dual functionality makes 6-Chloro-5-(1-methyl-1H-benzoimidazol-2-yl)-pyridazine-3-carboxylic acid a versatile intermediate for synthesizing more complex derivatives with tailored biological activities.

In vitro studies have begun to uncover the potential therapeutic applications of 6-Chloro-5-(1-methyl-1H-benzoimidazol-2-yl)-pyridazine-3-carboxylic acid. Initial research suggests that this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression. For example, preliminary data indicate that it can modulate the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By inhibiting CDK activity, this compound could potentially disrupt tumor cell proliferation and induce apoptosis. Furthermore, its interaction with other signaling pathways involved in cancer metabolism and survival pathways is under active investigation.

The pyridazine core of 6-Chloro-5-(1-methyl-1H-benzoimidazol-2-yl)-pyridazine-3-carboxylic acid also holds promise for applications beyond oncology. Pyridazine derivatives have been reported to possess antimicrobial properties, targeting bacterial enzymes such as dihydrofolate reductase (DHFR). This enzyme is essential for bacterial folate synthesis, making it a validated antibacterial target. The structural features of 6-Chloro-5-(1-methyl-1H-benzoimidazol -2 -yl)-pyridazine -3 -carboxylic acid, including its chloro group and benzoimidazole moiety, may enhance its ability to bind to DHFR and inhibit bacterial growth effectively.

From a synthetic chemistry perspective, 6-Chloro -5 -( 1 -methyl -1 H -benz o imid az ol -2 -yl ) - py rid az ine -3 -car box y lic ac id serves as a valuable building block for constructing more complex molecular architectures. Its reactive sites allow for further functionalization through techniques such as nucleophilic aromatic substitution or palladium-catalyzed cross-coupling reactions. These synthetic strategies enable chemists to introduce additional pharmacophores or modify existing ones, thereby tailoring the biological activity of derived compounds. Such flexibility is crucial for optimizing drug candidates during preclinical development.

The pharmacokinetic profile of 6-Chloro -5 -( 1 -methyl -1 H -benz o imid az ol -2 -yl ) - py rid az ine -3 car box y lic ac id is another area of interest that warrants further investigation. Factors such as solubility, bioavailability, metabolic stability, and excretion routes will determine its suitability for clinical translation. Computational modeling techniques can be employed to predict these properties based on its molecular structure. By leveraging virtual screening methods, researchers can identify potential liabilities early in the drug discovery process, reducing attrition rates during later stages.

In conclusion,6-Chloro -5 -( 1 methyl - 1 H benz o imid az ol 2 yl ) py rid az ine 3 car box y lic ac id ( CAS No .1355233 .87 .2 ) represents an exciting avenue for exploring novel therapeutic interventions across multiple disease areas including oncology , infectious diseases , an d inflam matory con ditions . Its unique structural composition , combinin g key pharmacophoric elements from both py rid az ine an d benz o imid az ole moieties , positions it as a promising lead compoun d f or furthe r stu dies . As researc h contin ues t o elu cidate its mechanis ms o f action an d pharma cokinet ic proper ties , this compoun d holds great poten tial t o enric h our armamentarium o f cli nical therapi es . p >